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Compound of Interest

Compound Name:
2-Chloro-N,N-diethylethanamine

hydrochloride

Cat. No.: B143288 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-N,N-diethylethanamine
hydrochloride

This document provides a comprehensive technical overview of the safety, handling, and

toxicological profile of 2-Chloro-N,N-diethylethanamine hydrochloride (CAS No. 869-24-9).

It is intended for researchers, scientists, and drug development professionals who handle this

compound in a laboratory or manufacturing setting. The causality behind each safety

recommendation is explained to foster a deep understanding of the risks and control measures.

Introduction: Understanding the Reagent's Nature
2-Chloro-N,N-diethylethanamine hydrochloride, also known as 2-Chlorotriethylamine

hydrochloride or DEC, is a versatile alkylating agent.[1][2] It is frequently used as an

intermediate in the synthesis of pharmaceuticals, including antimicrobial and antiprotozoal

agents, and as a precursor for catalysts in polymerization reactions.[1][3]

The utility of this compound stems from its reactive nature. As an alkylating agent, it can

transfer an alkyl group to other molecules, a fundamental process in organic synthesis.[4]

However, this same reactivity is the root of its significant biological hazard. Electrophilic

alkylating agents are often toxic and carcinogenic because they can alkylate biological

macromolecules, most critically, DNA.[4][5] This can lead to mutagenesis, cytotoxicity, and cell

death.[6][7][8] Therefore, understanding that you are not merely handling a chemical
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intermediate, but a potent biological effector, is paramount to its safe use. All handling protocols

must be designed with this intrinsic reactivity in mind.

Core Hazard Profile
The compound is classified as hazardous under the OSHA Hazard Communication Standard

(29 CFR 1910.1200).[9] The primary dangers are its acute toxicity, corrosivity, and suspected

mutagenicity.[9][10]

Signal Word: DANGER[9][11]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed[11]

Acute Toxicity, Dermal Category 2
H310: Fatal in contact with

skin[11]

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled[11]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[9][10]

Serious Eye Damage Category 1
H318: Causes serious eye

damage[11]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects[10][12]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[11]

Hazardous to the Aquatic

Environment
Chronic 3

H412: Harmful to aquatic life

with long lasting effects[9]

This table summarizes the primary GHS classifications. Always refer to the specific Safety Data

Sheet (SDS) from your supplier.
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Chemical & Physical Properties: The "Why" Behind
Handling Procedures
Understanding the physical properties of a chemical is crucial for designing safe storage and

handling protocols.

Property Value
Implication for Handling &

Safety

Molecular Formula C₆H₁₄ClN · HCl[1]
Indicates the presence of

nitrogen and chlorine.

Molecular Weight 172.10 g/mol [1][11]
Relevant for stoichiometric

calculations.

Appearance
Tan or beige

crystals/powder[1]

As a solid, it poses an

inhalation risk if dusty.

Melting Point 208-211 °C[1][13]
Stable solid at room

temperature.

Solubility 2000 g/L in water (20 °C)[13]

Highly soluble in water, which

increases its mobility in case of

a spill and facilitates

environmental contamination.

[14][15]

Stability
Hygroscopic[14]; Air

sensitive[14][16]

The compound readily absorbs

moisture from the air. This

necessitates storage in a

tightly sealed container under

an inert atmosphere (e.g.,

argon or nitrogen) to prevent

degradation.[9][13] Moisture

can lead to decomposition.[11]

The Hierarchy of Controls: A Systematic Approach
to Safety
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The most effective way to manage the risks associated with 2-Chloro-N,N-diethylethanamine
hydrochloride is to apply the hierarchy of controls. This framework prioritizes the most

effective control measures down to the least effective.

Hierarchy of Controls for Alkylating Agents

Practical Application

Elimination
(Most Effective)

Substitution

Is use of this specific
reagent absolutely necessary?

Engineering Controls

Can a less toxic
alkylating agent be used?

Administrative Controls

Use in a certified chemical
fume hood. Use of a glovebox.

Personal Protective Equipment
(Least Effective)

Standard Operating Procedures (SOPs).
Designated work areas.

Mandatory training.

Gloves, lab coat, eye protection.
Respirator as needed.

Click to download full resolution via product page

Caption: Hierarchy of controls applied to handling hazardous chemicals.
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Safe Handling, Storage, and Incompatibility
Handling Protocols
All manipulations of 2-Chloro-N,N-diethylethanamine hydrochloride must be performed

within a certified chemical fume hood to prevent inhalation of the toxic dust.[9][16] A

"designated area" should be established for its use, clearly marked with hazard warnings.

Workflow: Safely Weighing and Preparing a Solution

Preparation:

Ensure the chemical fume hood is functioning correctly (check airflow monitor).

Decontaminate the work surface.

Assemble all necessary equipment: spatulas, weigh boat, beaker, stir bar, solvent, waste

container.

Don appropriate PPE (see Section 6).

Weighing:

Place the analytical balance inside the fume hood if possible. If not, tare the weigh boat,

remove it from the balance, add the chemical inside the hood, and then reweigh. This

minimizes contamination of the balance.

Open the main container inside the hood. The container is likely under an inert

atmosphere; be prepared to blanket with nitrogen or argon after dispensing.

Carefully dispense the required amount of solid, avoiding the creation of dust. Do not tap

or shake the container vigorously.

Securely close the main container immediately after dispensing.

Solubilization:

Place the weigh boat with the chemical into the receiving beaker inside the fume hood.
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Slowly add the solvent to the beaker, directing the stream to wash the solid from the weigh

boat.

Add the stir bar and begin gentle stirring to dissolve the solid.

Cleanup:

Dispose of the weigh boat and any contaminated items (e.g., disposable gloves) into a

designated, sealed hazardous waste container.

Wipe down the work surface, spatula, and any other equipment with an appropriate

decontamination solution.

Wash hands thoroughly after removing gloves.[11]

Storage Requirements
The hygroscopic and air-sensitive nature of this compound dictates stringent storage

conditions.[9][13][14]

Container: Keep container tightly closed.[9][13]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).[9][16]

Location: Store in a dry, cool, and well-ventilated place.[9][13] The storage area should be

designated for corrosive and toxic materials and be locked.[10][13]

Separation: Store away from incompatible materials.[9]

Chemical Incompatibility
Mixing incompatible chemicals can lead to violent reactions, explosions, or the release of toxic

gases.
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Caption: Key chemical incompatibilities.

Strong Bases: Will react, potentially liberating the free amine.[9]

Strong Oxidizing Agents: Can cause a violent reaction.[9][11]

Water/Moisture: The compound is hygroscopic and contact with moisture should be avoided

as it can lead to decomposition, potentially releasing irritating and toxic gases like hydrogen

chloride.[9][11][13]

Personal Protective Equipment (PPE)
PPE is the last line of defense. Given the compound's high dermal toxicity and corrosivity,

proper PPE is non-negotiable.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) inspected before

use. Use proper glove removal technique to avoid skin contact.[11] For extended contact,

consider double-gloving or heavier-duty gloves.

Eye/Face Protection: Use tight-sealing safety goggles and a face shield.[9][11] Standard

safety glasses are not sufficient.

Skin and Body Protection: Wear a flame-retardant lab coat, closed-toe shoes, and long

pants. For larger quantities or situations with a high risk of splashing, a chemical-resistant

apron or a full protective suit is required.[10][11]
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Respiratory Protection: All work must be done in a fume hood. If a fume hood is not available

or if exposure limits are exceeded (e.g., during a large spill), a NIOSH/MSHA approved

respirator with a particulate filter (type P2 or P3) is necessary.[9]

Toxicological Information: The Basis for Caution
The high toxicity is confirmed by animal studies. The values below underscore why even

minute exposures must be prevented.

Endpoint Species Value Reference

LD₅₀ Oral Rat 50 mg/kg [11]

LD₅₀ Dermal Rabbit 125 mg/kg [11]

LC₅₀ Inhalation Rat 103 mg/m³ (4 h) [11]

LD₅₀ (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

LC₅₀ (Lethal Concentration, 50%) is the concentration in air that kills 50% of the test animals.

The suspected mutagenicity is a critical long-term health risk.[10][12] Alkylating agents can

alter DNA, which may lead to heritable genetic defects or cancer. This is why exposure must be

minimized to as low as reasonably achievable (ALARA).

Emergency Procedures: Planning for Failure
Accidents can happen despite the best precautions. A clear, rehearsed emergency plan is

essential.

Exposure Response
Immediate action is critical. The goal is to remove the chemical from the person as quickly as

possible and seek medical attention.

In Case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing all contaminated clothing.[9] Seek immediate medical attention. Do not delay.
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In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[9] Remove contact lenses if present and

easy to do. Seek immediate medical attention.[9]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration (do not

use mouth-to-mouth if the victim ingested or inhaled the substance).[9][11] Seek immediate

medical attention.[9]

If Swallowed: Do NOT induce vomiting.[9] Rinse mouth with water. Never give anything by

mouth to an unconscious person.[11][13] Call a physician or poison control center

immediately.

Spill Response Workflow
For any spill, the first step is to ensure personnel safety.
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Caption: Emergency workflow for a chemical spill.
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For small spills, trained personnel should:

Evacuate non-essential personnel.[9]

Wear appropriate PPE.[9]

Gently cover the spill with an inert absorbent material like sand or vermiculite. Do not use

combustible materials.

Sweep up the material without creating dust and place it into a suitable, sealed container for

disposal.[9][11]

Ventilate the area and decontaminate the spill site.

For large spills, evacuate the area immediately and call emergency services.[11]

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[9] This compound should be treated as acutely toxic and corrosive hazardous

waste. Do not flush down the drain.[9][11] Collect waste in a designated, labeled, and sealed

container for pickup by a licensed hazardous waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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